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Mixed metal/non-metal compounds
Mixed metal/non-metal compounds are a diverse group of chemical substances that combine elements from both metallic and non-metallic categories, resulting in unique physical and chemical properties. These compounds can exhibit various bonding types such as ionic, covalent, or metallic, depending on the nature of the constituent elements. For example, aluminum nitride (AlN) is an example of a mixed metal/non-metal compound with strong covalent bonds, while sodium nitrite (NaNO2) shows a combination of ionic and some covalent character.
Mixed metal compounds often have high melting points and electrical conductivity compared to pure metals. They can be used in a wide range of applications, including electronics, catalysis, ceramics, and pharmaceuticals. Their ability to form stable structures under various conditions makes them valuable in industrial processes where both metallic and non-metallic properties are advantageous.
Research into mixed metal/non-metal compounds continues to expand our understanding of material science and opens up new possibilities for innovative technologies.
Alkali metal salts
Alkali metal oxoanionic compounds
Alkaline earth metal organides
Metalloid organides
Alkaline earth metal oxoanionic compounds
Transition metal salts
Transition metal organides
Lanthanide oxoanionic compounds
Transition metal oxoanionic compounds
Post-transition metal organides
Post-transition metal salts
Lanthanide salts
Miscellaneous mixed metal/non-metals
Lanthanide organides
Metalloid salts
Post-transition metal oxoanionic compounds
Actinide oxoanionic compounds
Alkaline earth metal salts
Alkali metal organides
Metalloid oxoanionic compounds
Other mixed metal/non-metal oxoanionic compounds
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The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
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Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
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